2-(Cyclopropoxymethyl)isonicotinonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-(cyclopropyloxymethyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C10H10N2O/c11-6-8-3-4-12-9(5-8)7-13-10-1-2-10/h3-5,10H,1-2,7H2
• InChI Key: HOXMYZGNAYAEJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OCC2=NC=CC(=C2)C#N

Description

2-(Cyclopropoxymethyl)isonicotinonitrile is a pyridine derivative featuring a cyclopropoxymethyl substituent at the 2-position of the isonicotinonitrile core. The compound combines the electron-withdrawing nitrile group with a cyclopropane-containing ether moiety, which may confer unique steric and electronic properties. Such structural attributes make it a candidate for applications in medicinal chemistry and materials science, particularly where ring strain (from cyclopropane) or nitrile reactivity is leveraged.

Preparation Methods

The synthesis of 2-(Cyclopropoxymethyl)isonicotinonitrile can be achieved through several synthetic routes. One common method involves the reaction of isonicotinonitrile with cyclopropylmethanol in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions, and the product is purified through recrystallization or column chromatography.

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

2-(Cyclopropoxymethyl)isonicotinonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(Cyclopropoxymethyl)isonicotinonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: In medicinal chemistry, 2-(Cyclopropoxymethyl)isonicotinonitrile is explored for its potential as a drug candidate. Its pharmacokinetic and pharmacodynamic properties are evaluated in preclinical studies.

Industry: The compound is used in the development of new materials and chemical products. Its reactivity and stability make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 2-(Cyclopropoxymethyl)isonicotinonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use. For example, in antimicrobial studies, the compound may inhibit bacterial enzymes, while in anticancer research, it may interfere with cancer cell signaling pathways.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Key Compounds for Comparison

Compound Name	Molecular Formula	Substituents/Features	Key Properties/Applications	References
Isonicotinonitrile (4-Pyridinecarbonitrile)	C₆H₄N₂*	Nitrile at 4-position	bp 181°C; reagent in organic synthesis
2-(Cyclopropoxymethyl)isonicotinonitrile	C₁₀H₁₁N₂O	Cyclopropoxymethyl at 2-position	Enhanced lipophilicity; research use	Inferred
2-Chlorobenzylidenemalononitrile	C₁₀H₅ClN₂	Two nitriles, chloro substituent	Lacrimator (tear gas); CAS 2698-41-1
Spiro-azabicyclo derivative ()	C₁₇H₂₀N₄O	Spirocyclic, oxirane, azabicyclo	Industrial/scientific research

*Note: lists C₆H₅NO for isonicotinonitrile, but this likely reflects a typographical error, as the correct formula for 4-pyridinecarbonitrile is C₆H₄N₂.

Detailed Comparisons

Isonicotinonitrile (4-Pyridinecarbonitrile)

• Structural Differences : The nitrile group at the 4-position (vs. 2-position in the target compound) alters electronic effects on the pyridine ring.
• Physical Properties : Boiling point (181°C) and hazard classification (4.3-III, requiring cold storage) suggest higher volatility and reactivity compared to 2-substituted derivatives .
• Applications : Primarily used as a synthetic intermediate. The 2-substituted analog may exhibit improved metabolic stability due to steric shielding from the cyclopropoxymethyl group.

2-Chlorobenzylidenemalononitrile

• This contrasts with the target compound, where cyclopropane may reduce acute toxicity .

Spiro-Azabicyclo Derivatives ()

• Complexity and Use : The spirocyclic and azabicyclo substituents in these analogs suggest applications in drug discovery, where ring strain and nitrogen-rich scaffolds enhance binding to biological targets. The cyclopropoxymethyl group in the target compound could offer similar advantages with simpler synthesis .

Electronic and Steric Effects

• Nitrile Position : The 2-position nitrile in the target compound may destabilize the pyridine ring compared to the 4-position isomer, influencing reactivity in cross-coupling reactions.